2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-chlorophenyl)ethanone

• IUPAC Name: 1-(4-chlorophenyl)-2-[[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-1,2,4-triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C21H19ClN4O2S/c1-28-11-10-26-20(17-12-23-18-5-3-2-4-16(17)18)24-25-21(26)29-13-19(27)14-6-8-15(22)9-7-14/h2-9,12,23H,10-11,13H2,1H3
• InChI Key: ITCNYKNQDJUFSB-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=NN=C1SCC(=O)C2=CC=C(C=C2)Cl)C3=CNC4=CC=CC=C43
• Molecular Formula: C21H19ClN4O2S
• Molecular Weight: 426.9 g/mol

Description

2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-chlorophenyl)ethanone is a useful research compound. Its molecular formula is C21H19ClN4O2S and its molecular weight is 426.92. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-chlorophenyl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-chlorophenyl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

CCG-29761, also known as 1-(4-chlorophenyl)-2-{[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethan-1-one, is a potent inhibitor of the Rho/MRTF/SRF signaling pathway . Its primary target is the myocardin-related transcription factor A (MRTF-A), which plays a crucial role in various cellular functions .

Mode of Action

CCG-29761 interacts with MRTF-A, inhibiting its function and subsequently suppressing the Rho/MRTF/SRF-mediated transcriptional regulation . This interaction results in the inhibition of several cellular events triggered by MRTF-A activation, including serum response factor-mediated gene expression and cell migration .

Biochemical Pathways

The Rho/MRTF/SRF signaling pathway, which CCG-29761 targets, is involved in various cellular processes, including cell migration, tissue fibrosis, and the development of atherosclerotic lesions . By inhibiting MRTF-A, CCG-29761 affects these pathways and their downstream effects.

Pharmacokinetics

It is known that the compound exhibits inhibitory effects on cellular events triggered by mrtf-a activation

Result of Action

The inhibition of MRTF-A by CCG-29761 leads to a decrease in serum response factor-mediated gene expression and cell migration . This results in the suppression of several pathological processes, including cancer cell migration, tissue fibrosis, and the development of atherosclerotic lesions .

Action Environment

Environmental factors can influence the action, efficacy, and stability of CCG-29761. For instance, behaviors, nutrition, and chemicals and industrial pollutants can affect cellular epigenetics, which in turn can impact the effectiveness of CCG-29761